3,3-Diethyl-4-oxo-2-azetidinyl butyrate
Overview
Description
3,3-Diethyl-4-oxo-2-azetidinyl butyrate (DEAB) is a synthetic compound with a wide range of applications in scientific research. It is a small molecule that can be used to study the biochemical and physiological effects of compounds in laboratory experiments. DEAB has been widely used in research to study the effects of drugs, hormones, and other compounds on physiological processes.
Mechanism of Action
The mechanism of action of 3,3-Diethyl-4-oxo-2-azetidinyl butyrate is not fully understood. It is believed that this compound binds to specific receptors in the body, which then triggers a cascade of biochemical and physiological responses. The exact mechanism of action of this compound is still being studied, but it is believed that the compound binds to specific receptors in the body and activates a series of biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of laboratory experiments. Studies have shown that this compound can affect the activity of enzymes, the expression of genes, the production of hormones, and the regulation of cell signaling pathways. Additionally, studies have shown that this compound can affect the production of neurotransmitters, the metabolism of lipids, the production of inflammatory mediators, and the regulation of apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using 3,3-Diethyl-4-oxo-2-azetidinyl butyrate in laboratory experiments include its low cost and its ease of synthesis. Additionally, this compound can be used to study a wide range of biochemical and physiological processes in the body. The main limitation of using this compound in laboratory experiments is that the exact mechanism of action is still not fully understood. Additionally, the effects of this compound on the body may vary depending on the dose and the duration of exposure.
Future Directions
The future directions of 3,3-Diethyl-4-oxo-2-azetidinyl butyrate research include further investigation into its mechanism of action, the effects of different doses on the body, and the potential applications of the compound in drug development. Additionally, further studies are needed to investigate the potential therapeutic effects of this compound and its potential toxicity in humans. Additionally, future studies should investigate the potential interactions of this compound with other drugs and compounds. Finally, future studies should investigate the potential effects of this compound on the environment and the potential risks associated with its use.
Scientific Research Applications
3,3-Diethyl-4-oxo-2-azetidinyl butyrate has been widely used in scientific research to study the effects of drugs, hormones, and other compounds on physiological processes. It has been used to study the effects of drugs on the central nervous system, the cardiovascular system, and the endocrine system. This compound has also been used to study the effects of hormones on the reproductive system, the immune system, and the metabolism. Additionally, this compound has been used to study the effects of compounds on gene expression, protein expression, and cell signaling pathways.
properties
IUPAC Name |
(3,3-diethyl-4-oxoazetidin-2-yl) butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-4-7-8(13)15-10-11(5-2,6-3)9(14)12-10/h10H,4-7H2,1-3H3,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGRDHUYDRAVOBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)OC1C(C(=O)N1)(CC)CC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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